Cas no 123406-51-9 (isodomoic acid F)

• Product Name: isodomoic acid F
• CAS No: 123406-51-9
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 2002901
• PubChem ID: 3150
• Update Time: 2025-04-21

isodomoic acid F Chemical and Physical Properties

Names and Identifiers

• isodomoic acid F
• DTXSID60864483
• NS00006559
• 3-Pyrrolidineacetic acid, 2-carboxy-4-(5-carboxy-1-methyl-1,3-hexadien-1-yl)-
• 123406-51-9
• (-)-domoic acid
• FT-0625587

• Inchi： 1S/C15H21NO6/c1-8(4-3-5-9(2)14(19)20)11-7-16-13(15(21)22)10(11)6-12(17)18/h3-5,9-11,13,16H,6-7H2,1-2H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： VZFRNCSOCOPNDB-UHFFFAOYSA-N
• SMILES： OC(C1C(CC(=O)O)C(C(=CC=CC(C(=O)O)C)C)CN1)=O

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: -1.3
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Kainoids